Cas no 816449-72-6 (Methyl 4-(hydroxymethyl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
• CAS No: 816449-72-6
• MF: C₇H₈O₃S
• MW: 172.201621055603
• MDL: MFCD23135712
• CID: 1038618
• PubChem ID: 58938167
• Update Time: 2025-10-28

Methyl 4-(hydroxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(hydroxymethyl)thiophene-2-carboxylate
• DTXSID80730656
• DIWUSXANPCXFSZ-UHFFFAOYSA-N
• 816449-72-6
• CS-0250844
• Methyl4-(hydroxymethyl)thiophene-2-carboxylate
• EN300-5242979
• SCHEMBL1401548
• DB-297994

• MDL： MFCD23135712
• Inchi： 1S/C7H8O3S/c1-10-7(9)6-2-5(3-8)4-11-6/h2,4,8H,3H2,1H3
• InChI Key： DIWUSXANPCXFSZ-UHFFFAOYSA-N
• SMILES： S1C=C(CO)C=C1C(=O)OC

Computed Properties

• Exact Mass: 172.01900
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.77000
• LogP: 1.02700